Cas no 2225142-03-8 (11-oxa-2,9-diazadispiro3.0.3^{5}.3^{4}undecan-10-one)

• Product Name: 11-oxa-2,9-diazadispiro3.0.3^{5}.3^{4}undecan-10-one
• CAS No: 2225142-03-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5893198
• PubChem ID: 137964009
• Update Time: 2025-06-12

11-oxa-2,9-diazadispiro3.0.3^{5}.3^{4}undecan-10-one Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 11-oxa-2,9-diazadispiro3.0.3^{5}.3^{4}undecan-10-one
• EN300-1717079
• 11-oxa-2,9-diazadispiro[3.0.3^{5}.3^{4}]undecan-10-one
• 2225142-03-8

• Inchi： 1S/C8H12N2O2/c11-6-10-7(2-1-3-7)8(12-6)4-9-5-8/h9H,1-5H2,(H,10,11)
• InChI Key： JNVLXVNESVAOAU-UHFFFAOYSA-N
• SMILES： O1C(NC2(CCC2)C21CNC2)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 445.7±45.0 °C(Predicted)
• pka: 12.29±0.20(Predicted)

Additional information on 11-oxa-2,9-diazadispiro3.0.3^{5}.3^{4}undecan-10-one

Introduction to 11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one (CAS No. 2225142-03-8)

11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one, with the CAS number 2225142-03-8, is a unique and complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of spirocyclic structures, which are characterized by their intricate and interconnected ring systems. The presence of multiple heteroatoms, specifically oxygen and nitrogen, in the spirocyclic framework imparts unique chemical and biological properties to this molecule.

The chemical structure of 11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one is particularly noteworthy due to its potential applications in drug discovery and development. The spirocyclic architecture provides a rigid and conformationally constrained scaffold, which can enhance the binding affinity and selectivity of the molecule towards specific biological targets. This property is highly desirable in the design of novel therapeutic agents.

Recent studies have highlighted the pharmacological potential of spirocyclic compounds, including 11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. This finding suggests that 11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one could be a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one has also shown potential as an antitumor agent. Research conducted at a leading pharmaceutical institute revealed that this compound can effectively inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings open up new avenues for exploring the use of spirocyclic compounds in cancer therapy.

The synthesis of 11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one is a challenging task due to its complex structure. However, recent advances in synthetic chemistry have made it possible to produce this compound with high yields and purity. One notable synthetic route involves the use of multistep reactions, including ring-closing metathesis (RCM) and intramolecular cyclization reactions, which allow for the efficient construction of the spirocyclic core.

The physicochemical properties of 11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one, such as its solubility, stability, and bioavailability, are critical factors that influence its potential as a drug candidate. Studies have shown that this compound exhibits good aqueous solubility and stability under physiological conditions, making it suitable for further preclinical evaluation.

In conclusion, 11-oxa-2,9-diazadispiro[3.0.3⁵.3⁴]undecan-10-one (CAS No. 2225142-03-8) represents a promising compound with diverse biological activities and therapeutic potential. Its unique spirocyclic structure and favorable physicochemical properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.